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Compound of Interest

Compound Name: H-Gly-tyr-oet hcl

Cat. No.: B1507009

Get Quote

Executive Summary & Chemical Profile
This guide mandates the proper disposal protocols for H-Gly-Tyr-OEt HCl (Glycyl-L-Tyrosine

Ethyl Ester Hydrochloride). While often used as a substrate in enzymatic assays (specifically

for Cathepsin C), this dipeptide ester must be managed as regulated chemical waste.

Crucial Directive: Do not treat this substance as "biological waste" despite its amino acid

composition. It is a chemical reagent and must be segregated accordingly to prevent regulatory

violations (RCRA/EPA) and environmental contamination.
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Parameter Detail

Chemical Name Glycyl-L-Tyrosine Ethyl Ester Hydrochloride

Common Abbreviation H-Gly-Tyr-OEt[1] · HCl

Chemical Class Dipeptide Ester Salt (Organic)

Physical State White to off-white crystalline powder

Solubility Soluble in water, methanol, ethanol

Hygroscopicity High (Store desiccated)

Primary Hazards
H315 (Skin Irritant), H319 (Eye Irritant), H335

(Respiratory Irritant)

Risk Assessment & Pre-Disposal Handling
The "Why" Behind the Protocol: Although H-Gly-Tyr-OEt HCl is not classified as P-listed

(acutely toxic) or U-listed (toxic) waste under US EPA regulations, it contributes to Chemical

Oxygen Demand (COD) and Nitrogen load in water systems. Indiscriminate drain disposal

violates Clean Water Act standards for many municipalities.

Handling Requirements (PPE)[2]
Respiratory: N95 mask or localized exhaust ventilation (fume hood) is required when

handling the dry powder to prevent inhalation of hygroscopic dust.

Dermal: Nitrile gloves (minimum thickness 0.11 mm).

Ocular: Safety glasses with side shields.

Disposal Workflows (The "How")
Scenario A: Dry Solid Waste (Expired/Surplus Reagent)
Protocol: Incineration is the only acceptable method for the pure solid salt.

Containerize: Transfer solid waste into a wide-mouth HDPE (High-Density Polyethylene) jar.
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Labeling: Affix a hazardous waste label. Clearly write: "Non-Regulated Organic Solid (Glycyl-

Tyrosine Ethyl Ester HCl)."

Note: Even if "Non-Regulated" for transport, internal safety teams prefer specific chemical

names to avoid "Unknown" classification charges.

Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates) as peptide esters can act

as reducing agents.

Scenario B: Aqueous or Solvent Solutions
Protocol: Disposal depends on the solvent matrix.

Solvent Matrix Disposal Stream Reasoning

Water / Buffer Aqueous Organic Waste
Prevents eutrophication; high

nitrogen content.

Methanol / Ethanol Flammable Solvent Waste
Flashpoint of solvent dictates

classification.

DMSO / DMF Non-Halogenated Organic

High boiling point solvents

require specific incineration

parameters.

Decision Logic Visualization
The following diagram illustrates the critical decision nodes for disposing of H-Gly-Tyr-OEt
HCl.
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Waste: H-Gly-Tyr-OEt HCl

Determine Physical State

Solid / Powder

 Dry Reagent

Liquid / Solution

 Reaction Mix

Bin: Non-Haz Organic Solid

Identify Solvent Base

Aqueous (Water/PBS)

 >90% Water

Organic (MeOH, DMSO)

 Contains Solvents

Bin: Aqueous Waste (No Drain) Bin: Flammable/Organic Solvents

Final Fate: Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating H-Gly-Tyr-OEt HCl waste streams based on physical

state and solvent composition.

Regulatory Compliance & Empty Containers
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RCRA "Empty" Standard (40 CFR 261.7)
A container that held H-Gly-Tyr-OEt HCl is considered "RCRA Empty" and exempt from

hazardous waste regulation only if:

All wastes have been removed using standard practices (pouring, pumping).

No more than 2.5 cm (1 inch) of residue remains on the bottom.

Triple Rinse Procedure:

Rinse the bottle 3 times with a solvent capable of dissolving the residue (Water or

Ethanol).

Critical: The rinsate (the liquid from rinsing) must be collected and disposed of as

Hazardous Waste (Scenario B).[2] It cannot be poured down the drain.[3][4]

Once rinsed, the bottle labels must be defaced (crossed out) and the cap removed before

recycling or trash disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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